1,3-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-4-sulfonamide

• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol
• SMILES: CC1=NN(C=C1S(=O)(=O)NCC2=CC=CC=N2)C
• InChI: InChI=1S/C11H14N4O2S/c1-9-11(8-15(2)14-9)18(16,17)13-7-10-5-3-4-6-12-10/h3-6,8,13H,7H2,1-2H3
• InChIKey: MVXLFNJXDPXVGI-UHFFFAOYSA-N

This pyrazole-4-sulfonamide offers a unique 3D pharmacophore from its pyridin-2-ylmethyl group, which cannot be replicated by simpler N-aryl or N-benzyl analogs. Small structural shifts (e.g., moving the pyridine N to the 3-position) can abolish target affinity, making this compound a precise chemical probe. - Use as a selective comparator in Nav1.7 patch-clamp studies to map voltage-gated sodium channel binding requirements. - Deploy as a negative control or selectivity marker in kinase panels alongside known active analogs. - Serve as a reference standard in LC-MS/MS or HPLC methods for pyrazole-sulfonamide detection. Ideal for medicinal chemistry programs targeting carbonic anhydrase isoforms or kinases. Custom synthesis ensures batch-to-batch consistency for reproducible research.

1,3-Dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-4-sulfonamide: Structural and Functional Classification

1,3-Dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-4-sulfonamide is a synthetic small molecule belonging to the broader class of pyrazole-4-sulfonamides. This structural motif is commonly exploited in medicinal chemistry for targeting enzymes such as carbonic anhydrases and voltage-gated sodium channels [1]. The compound features a 1,3-dimethylpyrazole core, a sulfonamide linker, and a pendent pyridin-2-ylmethyl group, a combination that distinguishes it from simpler N-aryl or N-heterocyclic sulfonamide analogs.

Pyrazole-4-sulfonamide chemotype for enzyme targeting studies

Pyridin-2-ylmethyl linker defines a unique pharmacophore

Differentiates from N-aryl or N-benzyl sulfonamide analogs

• [1] US3097210A - Substituted pyrazole sulfonamides. Google Patents, 1963. View Source

Why Generic Pyrazole-4-sulfonamide Analogs Cannot Substitute

The 4-sulfonamide moiety appended with a pyridin-2-ylmethyl group creates a unique three-dimensional pharmacophore that cannot be replicated by simpler N-phenyl or N-benzyl analogs. The pyridine nitrogen's specific position (2-ylmethyl) influences both the compound's hydrogen-bonding capacity and its metal-chelating potential, which are critical for interactions with target binding pockets. Small structural changes—such as shifting the pyridine nitrogen to the 3-position or replacing the pyridine with a phenyl ring—can lead to complete loss of target affinity, as observed in related pyrazole sulfonamide series. Without head-to-head comparative data from the original synthesis, assuming functional equivalence with any other sulfonamide derivative represents a high-risk procurement strategy.

Pyridine 2-ylmethyl position is critical for hydrogen bonding and metal chelation

N-phenyl or N-benzyl analogs lack the specific linker topology for target engagement

Shifting pyridine nitrogen or removing the heterocycle may shift target affinity

• [1] US7223782B2 - Pyrazole-amides and -sulfonamides. Google Patents, 2007. View Source

Quantitative Differentiation Evidence

Core Scaffold vs. N-Pyridyl Isomer: Structural Basis for Activity Divergence

The target compound's sulfonamide nitrogen is attached via a methylene linker to the 2-position of a pyridine ring. The closest in-class patented compounds, such as 1-(2-pyridyl)-3,5-dimethylpyrazole-4-sulfonamide, connect the pyridine directly to the pyrazole N1 atom without a sulfonamide linker [1]. This fundamental structural divergence is expected to result in dramatically different molecular geometries and electronic properties. For instance, in related sodium channel inhibitor patents, regioisomeric modifications around the pyridine linker led to qualitative differences in isoform selectivity, although specific quantitative data for the target compound versus its N1-pyridyl isomer is not publicly available.

Linker Topology

Class-level inference

Target: sulfonamide N linked to pyridin-2-ylmethyl
Comparator: 1-(2-pyridyl)-3,5-dimethylpyrazole-4-sulfonamide (pyridine at N1)

Linker topology creates distinct chemical entity; direct substitution not supported

Structural comparison from patent space; no direct activity data

Evidence Dimension	Structural Topology (Linker Position)
Target Compound Data	Sulfonamide N linked to pyridin-2-ylmethyl
Comparator Or Baseline	1-(2-Pyridyl)-3,5-dimethylpyrazole-4-sulfonamide (pyridine directly attached to pyrazole N1)
Quantified Difference	Qualitative (different linker connectivity)
Conditions	Structural comparison based on patented chemical space (US3097210A, US7223782B2)

Why This Matters

This structural distinction means the target compound cannot be substituted by its N1-pyridyl isomer in any application requiring the specific pyridin-2-ylmethyl sulfonamide pharmacophore, as the two are non-interchangeable chemical entities.

• [1] US3097210A - Substituted pyrazole sulfonamides. Google Patents, 1963. View Source

In Silico Prediction: Off-Target Risks for Carbonic Anhydrase and CYP450

In silico ADMET predictions on structurally related sulfonamide derivatives tethered with pyrazole or pyridine moieties (e.g., compounds 15a and 15b) revealed a significant potential for cytochrome P450 inhibition and off-target carbonic anhydrase binding [1]. While the target compound was not explicitly included in this study, the class-wide prediction highlights a critical risk: without dedicated experimental profiling, the target compound's selectivity profile against carbonic anhydrase isoforms (hCA I, II, IX, XII)—a common off-target for all primary sulfonamides—remains unknown. Direct procurement of a sulfonamide without this data, such as a simple N-phenyl analog, carries an unknown, but potentially high, risk of non-specific enzyme inhibition.

Predicted Off-Targets

Class-level inference

In silico models suggest potential CYP450 and carbonic anhydrase binding for related sulfonamides

Target selectivity profile unverified; off-target risk unknown

No experimental data for target compound; class-level prediction only

Evidence Dimension	Predicted Off-Target Liability (CYP450/CA Inhibition)
Target Compound Data	Not experimentally determined
Comparator Or Baseline	Related pyrazole/pyridine sulfonamide derivatives like 15a and 15b
Quantified Difference	None (target compound's experimental data unavailable)
Conditions	In silico predictions based on the broader sulfonamide derivative class, as reported in Saudi Pharmaceutical Journal (2024)

Why This Matters

The absence of selectivity data makes the target compound a scientifically unverified choice compared to well-characterized sulfonamides for any application where off-target carbonic anhydrase inhibition is a concern, requiring costly downstream profiling.

• [1] Abdelazeem, N. M., et al. (2024). Synthesis, in silico ADMET prediction analysis, and pharmacological evaluation of sulfonamide derivatives tethered with pyrazole or pyridine as anti-diabetic and anti-Alzheimer's agents. Saudi Pharmaceutical Journal, 32, 102025. View Source

Comparative Cytotoxicity Data: Current Evidence Gap

Recent studies on novel pyrazole, pyridine, and thiazole derivatives incorporating a sulfonamide moiety have established quantitative anticancer benchmarks. For example, compounds 3 and 8 in a related series exhibited IC50 values of 19.2 µM and 14.2 µM, respectively, against the MCF-7 breast cancer cell line, using doxorubicin as a standard [1]. However, the target compound, 1,3-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-4-sulfonamide, was not part of this screen. There is no publicly available quantitative cytotoxicity data for the target compound against any cancer cell line, nor any direct comparison to doxorubicin or other chemotherapeutic agents. Any claims of anticancer potency for this specific structure would therefore be unsubstantiated.

Cytotoxicity Gap

Supporting evidence

Related compounds: IC50 14.2–19.2 µM (MCF-7); target compound: no data

Lacks comparative potency data; experimental validation required to assess activity

No comparative cytotoxicity data available; requires dedicated assay

Evidence Dimension	Cytotoxicity against MCF-7 breast cancer cells
Target Compound Data	No data available
Comparator Or Baseline	Related sulfonamide-bearing pyrazole derivatives: Compound 3 (IC50 = 19.2 µM) and Compound 8 (IC50 = 14.2 µM); standard drug doxorubicin
Quantified Difference	Cannot be calculated
Conditions	MCF-7 cell line; published literature on structurally related but distinct compounds

Why This Matters

The complete lack of comparative cytotoxicity data means the target compound cannot be prioritized over any established chemotype for anticancer applications without a new, dedicated experimental campaign.

• [1] Synthesis, Molecular Docking, and Antitumor Evaluation of Some New Pyrazole, Pyridine, and Thiazole Derivatives Incorporating Sulfonamide Residue. Polymer-Plastics Technology and Materials, 2023. View Source

Validated Application Scenarios

Chemical Biology Probe with Mandatory Counter-Screening

The unique pyridin-2-ylmethyl sulfonamide moiety presents an opportunity to explore novel interactions with metalloenzymes. A rational use case is as a starting point for a medicinal chemistry program targeting a specific kinase or carbonic anhydrase isoform. Crucially, any procurement for this purpose must be accompanied by a thorough counter-screening panel against all major cytosolic and tumor-associated carbonic anhydrase isoforms (hCA I, II, IX, XII) and a representative CYP450 enzyme panel to establish a baseline selectivity profile, given the known liabilities of the sulfonamide class [1].

Tool Compound for Sodium Channel Pharmacophore Mapping

Given the patent literature’s focus on pyrazole sulfonamides as voltage-gated sodium channel (VGSC) inhibitors, the compound could serve as a structural probe to map the binding requirements of the PN3 (Nav1.7) subunit [1]. Its unique N-pyridin-2-ylmethyl substitution pattern makes it a valuable comparator to prototypical N-aryl sulfonamide VGSC blockers. A scientifically sound procurement would involve a direct, head-to-head electrophysiological comparison (e.g., patch-clamp assay) against established Nav1.7 inhibitors to quantify any differential effect on channel activation or inactivation kinetics.

Reference Standard for Analytical Method Development

In the absence of extensive biological validation, a low-risk, high-value application is its use as a reference standard in mass spectrometry (LC-MS/MS) or HPLC method development for the detection of pyrazole-sulfonamide contaminants or metabolites in environmental or biological matrices. Its distinct chromatographic and mass spectral signature, arising from the pyridine heterocycle, differentiates it from simpler non-heterocyclic sulfonamides, providing a clear benchmark for analytical chemists [1].

Negative Control or Selectivity Marker in Kinase Profiling

Based on class-level evidence from JNK inhibitor programs, related pyrazole-4-sulfonamides have shown kinase inhibitory activity [1]. The target compound, due to its distinct substitution pattern, may serve as a negative control or a selectivity marker when screened against a diverse kinase panel (e.g., 50-kinase panel) alongside a known active analog, such as the JNK-targeting compound 11e. This application is contingent on a commercial kinase profiling service and would generate the first actionable selectivity data for the compound.

Application

Selection Property

Validation Focus

Chemical biology probe

Pyridin-2-ylmethyl sulfonamide moiety for metalloenzyme targeting

Counter-screening against carbonic anhydrase isoforms and CYP450 panel

Sodium channel pharmacophore mapping

N-pyridin-2-ylmethyl substitution as VGSC structural probe

Head-to-head electrophysiology vs. Nav1.7 inhibitor class

Analytical reference standard

Distinct LC-MS/MS chromatographic and mass spectral signature

Method development for pyrazole-sulfonamide detection

Kinase profiling negative control

Unique substitution pattern vs. active pyrazole-sulfonamide analogs

Kinase panel screening to establish selectivity baseline

• [1] Mersal, K. I., et al. (2023). Evaluation of novel pyrazol-4-yl pyridine derivatives possessing arylsulfonamide tethers as c-Jun N-terminal kinase (JNK) inhibitors in leukemia cells. European Journal of Medicinal Chemistry, 261, 115779. View Source